Cas no 125362-06-3 (Adenosine,5'-amino-3',5'-dideoxy-3'-fluoro- (9CI))

• Product Name: Adenosine,5'-amino-3',5'-dideoxy-3'-fluoro- (9CI)
• CAS No: 125362-06-3
• MF: C₁₀H₁₃FN₆O₂
• MW: 268.247624158859
• CID: 212337
• PubChem ID: 451616
• Update Time: 2025-04-19

Adenosine,5'-amino-3',5'-dideoxy-3'-fluoro- (9CI) Chemical and Physical Properties

Names and Identifiers

• Adenosine,5'-amino-3',5'-dideoxy-3'-fluoro- (9CI)
• (2R,3S,4S,5R)-5-(aminomethyl)-2-(6-aminopurin-9-yl)-4-fluorooxolan-3-ol
• 125362-06-3
• Adenosine, 5'-amino-3',5'-dideoxy-3'-fluoro-
• (2R,3S,4S,5R)-2-(6-amino-9H-purin-9-yl)-5-(aminomethyl)-4-fluorooxolan-3-ol
• DTXSID90154743
• (2R,3S,4S,5R)-2-(6-Amino-9H-purin-9-yl)-5-(aminomethyl)-4-fluorotetrahydrofuran-3-ol
• 5'-Amino-3'-fluoro-3'-deoxyadenosine
• (2R,3S,4S,5R)-5-(aminomethyl)-2-(6-aminopurin-9-yl)-4-fluoro-tetrahydrofuran-3-ol
• 3',5'-Dideoxy-5'-amino-3'-fluoroadenosine
• 5'-NH2-3'-F-3'-dA

• Inchi： 1S/C10H13FN6O2/c11-5-4(1-12)19-10(7(5)18)17-3-16-6-8(13)14-2-15-9(6)17/h2-5,7,10,18H,1,12H2,(H2,13,14,15)/t4-,5-,7-,10-/m1/s1
• InChI Key： JAVBHBHAMQYQAN-QYYRPYCUSA-N
• SMILES： F[C@@H]1[C@@H](CN)O[C@H]([C@@H]1O)N1C=NC2C(N)=NC=NC1=2

Computed Properties

• Exact Mass: 268.10859
• Monoisotopic Mass: 268.108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.8
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Density: 2.01
• Boiling Point: 601.9°Cat760mmHg
• Flash Point: 317.8°C
• Refractive Index: 1.859
• PSA: 125.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines 6-aminopurines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives 6-aminopurines